4-methoxy-6-[3-(1H-pyrazol-3-yl)phenyl]-2-pyrimidinamine trifluoroacetate

• IUPAC Name: 4-methoxy-6-[3-(1H-pyrazol-5-yl)phenyl]pyrimidin-2-amine
• InChI: InChI=1S/C14H13N5O/c1-20-13-8-12(17-14(15)18-13)10-4-2-3-9(7-10)11-5-6-16-19-11/h2-8H,1H3,(H,16,19)(H2,15,17,18)
• InChI Key: OPUOSNKRCVFHJR-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=C1)C2=CC=CC(=C2)C3=CC=NN3)N
• Molecular Formula: C14H13N5O
• Molecular Weight: 267.29 g/mol

Description

4-methoxy-6-[3-(1H-pyrazol-3-yl)phenyl]-2-pyrimidinamine trifluoroacetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known for its unique properties and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 4-methoxy-6-[3-(1H-pyrazol-3-yl)phenyl]-2-pyrimidinamine trifluoroacetate involves the inhibition of specific enzymes and receptors that are involved in the progression of various diseases. This compound has been found to inhibit the activity of tyrosine kinases, which are involved in the growth and proliferation of cancer cells. It has also been found to inhibit the activity of acetylcholinesterase, which is involved in the progression of Alzheimer's disease.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-methoxy-6-[3-(1H-pyrazol-3-yl)phenyl]-2-pyrimidinamine trifluoroacetate have been extensively studied. This compound has been found to have a significant impact on the activity of various enzymes and receptors in the body. It has been found to inhibit the activity of specific enzymes and receptors that are involved in the progression of various diseases. It has also been found to have a significant impact on the metabolism and absorption of various nutrients in the body.

Advantages and Limitations for Lab Experiments

The advantages of using 4-methoxy-6-[3-(1H-pyrazol-3-yl)phenyl]-2-pyrimidinamine trifluoroacetate in lab experiments include its unique properties and potential applications in the field of medicine. This compound has shown promising results in the treatment of various diseases, and its mechanism of action has been extensively studied. However, the limitations of using this compound in lab experiments include its high cost and limited availability.

Future Directions

There are several future directions for research on 4-methoxy-6-[3-(1H-pyrazol-3-yl)phenyl]-2-pyrimidinamine trifluoroacetate. One future direction is to study the potential applications of this compound in the treatment of other diseases such as diabetes and cardiovascular diseases. Another future direction is to develop more efficient and cost-effective synthesis methods for this compound. Additionally, future research can focus on the optimization of the dosage and administration of this compound for maximum efficacy and minimal side effects.
Conclusion
In conclusion, 4-methoxy-6-[3-(1H-pyrazol-3-yl)phenyl]-2-pyrimidinamine trifluoroacetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. Further research is needed to fully understand the potential applications of this compound in the treatment of various diseases and to optimize its dosage and administration.

Synthesis Methods

The synthesis of 4-methoxy-6-[3-(1H-pyrazol-3-yl)phenyl]-2-pyrimidinamine trifluoroacetate involves the reaction of 3-(1H-pyrazol-3-yl)aniline with 4-methoxy-2-(trifluoromethyl)pyrimidine-5-amine in the presence of a suitable catalyst and solvent. The reaction is carried out at a specific temperature and pressure, and the product is purified using various techniques such as column chromatography, recrystallization, and distillation.

Scientific Research Applications

4-methoxy-6-[3-(1H-pyrazol-3-yl)phenyl]-2-pyrimidinamine trifluoroacetate has been extensively studied for its potential applications in the field of medicine. This compound has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been found to inhibit the activity of specific enzymes and receptors that are involved in the progression of these diseases.